Cas no 342617-07-6 (6-Iodoquinolin-4-ol)

• Product Name: 6-Iodoquinolin-4-ol
• CAS No: 342617-07-6
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD06808826
• CID: 293318
• PubChem ID: 5250493
• Update Time: 2025-06-07

6-Iodoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-iodoquinoline
• 4-Quinolinol,6-iodo-
• 6-iodo-1H-quinolin-4-one
• 6-Iodoquinolin-4-ol
• 4-Hyrdroxy-6-iodoquinoline
• 4-Quinolinol,6-iodo
• 6-iodo-4-quinolinol
• 6-IODO-4-OXO-QUINOLINE
• 6-IODO-1,4-DIHYDROQUINOLIN-4-ONE
• 4-Quinolinol, 6-iodo-
• 6-Iodo-4-Hydroxyquinoline
• 6-iodoquinolin-4(1h)-one
• AB3865
• ST2418402
• AB0020090
• Z362834276
• 21873-51-8
• FT-0705593
• MFCD06808826
• DTXSID10413268
• SY099902
• EN300-36317
• DS-1443
• P11687
• 342617-07-6
• CS-D0866
• WAA87351
• AKOS015856486
• SB71445
• J-019533
• SCHEMBL599975
• FT-0649694
• MFCD13688933
• DA-36109

• MDL： MFCD06808826
• Inchi： 1S/C9H6INO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
• InChI Key： ZAZOVHUNVUSQMU-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C=CN2)=O

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.974
• Melting Point: >300°C
• Boiling Point: 394 ºC
• Flash Point: 192 ºC
• PSA: 33.12000
• LogP: 2.54500

6-Iodoquinolin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on 6-Iodoquinolin-4-ol

Introduction to 6-Iodoquinolin-4-ol (CAS No. 342617-07-6)

6-Iodoquinolin-4-ol, with the CAS number 342617-07-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have been extensively studied for their diverse biological activities. The introduction of an iodine atom at the 6-position of the quinoline ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 6-Iodoquinolin-4-ol consists of a quinoline core with an iodine substituent at the 6-position and a hydroxyl group at the 4-position. This specific arrangement of functional groups contributes to its stability and reactivity, which are crucial for its potential use in drug development. The iodine substituent, in particular, can enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for pharmaceutical applications.

Recent research has highlighted the potential of 6-Iodoquinolin-4-ol in various therapeutic areas. One notable application is its use as an antiparasitic agent. Studies have shown that this compound exhibits potent activity against protozoan parasites, such as those responsible for malaria and leishmaniasis. The mechanism of action is believed to involve interference with parasite metabolism and DNA replication, leading to cell death. This makes 6-Iodoquinolin-4-ol a promising lead compound for the development of new antiparasitic drugs.

In addition to its antiparasitic properties, 6-Iodoquinolin-4-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this activity is thought to involve the modulation of signaling pathways involved in cell survival and proliferation. These findings suggest that 6-Iodoquinolin-4-ol could be a valuable candidate for further development as an anticancer drug.

The pharmacokinetic properties of 6-Iodoquinolin-4-ol have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for oral administration and long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Iodoquinolin-4-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Further studies are needed to fully assess its potential as a therapeutic agent.

Beyond its direct therapeutic applications, 6-Iodoquinolin-4-ol has also found use as a building block in organic synthesis. Its unique chemical structure makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity, opening up new avenues for drug discovery and development.

In conclusion, 6-Iodoquinolin-4-ol (CAS No. 342617-07-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for various therapeutic applications, including antiparasitic and anticancer treatments. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.